Cas no 7780-06-5 (Isopropyl cinnamate)

• Product Name: Isopropyl cinnamate
• CAS No: 7780-06-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00048292
• CID: 47809
• PubChem ID: 87566736
• Update Time: 2025-04-18

Isopropyl cinnamate Chemical and Physical Properties

Names and Identifiers

• Isopropyl cinnamate
• 1-methylethyl3-phenyl-2-propenoate
• 2-Propenoicacid,3-phenyl-,1-methylethylester
• 3-phenyl-2-propenoicaci1-methylethylester
• Isopropyl (2E)-3-phenyl-2-propenoate
• Isopropylester kyseliny skoricove
• ISOPROPYL CINNAMATE, 98
• Cinnamic Acid Isopropyl Ester
• 2-Propenoic acid
• 2-Propenoic acid, 3-phenyl-, 1-methylethyl ester
• CINNAMIC ACID, ISOPROPYL ESTER
• Iso-propyl cinnamate
• 1-Methylethyl 3-phenylpropenoate
• Isopropyl 3-phenylpropenoate
• FEMA No. 2939
• trans-Cinnamic acid isopropyl ester
• isopropyl 3-phenylacrylate
• 6RWC10BDD7
• 1-Methylethyl 3-phenyl-2-propenoate
• Isopropylester kyseliny skoricove [Czech]
• propan-2-yl (E)-3-phenylprop-2-enoate
• Isopropyl (E)-
• propan-2-yl 3-phenylprop-2-enoate
• RGACABDFLVLVCT-UHFFFAOYSA-N
• D89457
• AKOS017265329
• C1779
• SB66426
• FT-0695807
• FT-0623831

• MDL： MFCD00048292
• Inchi： 1S/C12H14O2/c1-10(2)14-12(13)9-8-11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： RGACABDFLVLVCT-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)C(C)C
• BRN： 1908938

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 270°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.546(lit.)
• PSA: 26.30000
• LogP: 2.65140
• FEMA: 2939 | ISOPROPYL CINNAMATE
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Isopropyl cinnamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：GD9625000
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Material Chemicals Electrical Materials
• Natural Products and Extracts Flavors and Fragrances